Cas no 2229573-88-8 (4-(3-ethynylphenyl)methyl-4-methoxypiperidine)

• Product Name: 4-(3-ethynylphenyl)methyl-4-methoxypiperidine
• CAS No: 2229573-88-8
• MF: C₁₅H₁₉NO
• MW: 229.317464113235
• CID: 6547755
• PubChem ID: 165684048
• Update Time: 2025-06-10

4-(3-ethynylphenyl)methyl-4-methoxypiperidine Chemical and Physical Properties

Names and Identifiers

• 4-(3-ethynylphenyl)methyl-4-methoxypiperidine
• 2229573-88-8
• EN300-1768552
• 4-[(3-ethynylphenyl)methyl]-4-methoxypiperidine

• Inchi： 1S/C15H19NO/c1-3-13-5-4-6-14(11-13)12-15(17-2)7-9-16-10-8-15/h1,4-6,11,16H,7-10,12H2,2H3
• InChI Key： ORGGFFOMDNVJRF-UHFFFAOYSA-N
• SMILES： O(C)C1(CC2C=CC=C(C#C)C=2)CCNCC1

Computed Properties

• Exact Mass: 229.146664230g/mol
• Monoisotopic Mass: 229.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 21.3Ų

Additional information on 4-(3-ethynylphenyl)methyl-4-methoxypiperidine

Introduction to 4-(3-Ethynylphenyl)methyl-4-Methoxypiperidine (CAS No. 2229573-88-8)

4-(3-Ethynylphenyl)methyl-4-methoxypiperidine, with the CAS number 2229573-88-8, is a synthetic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and pharmaceutical research. This compound belongs to the class of piperidines, which are widely studied for their diverse biological activities, including central nervous system (CNS) modulation, anti-inflammatory properties, and potential therapeutic effects in various diseases.

The chemical structure of 4-(3-Ethynylphenyl)methyl-4-methoxypiperidine features a piperidine ring substituted with a methoxy group and a 3-ethynylphenylmethyl moiety. The presence of these functional groups imparts unique pharmacological properties to the molecule, making it a valuable candidate for drug discovery and development. The ethynyl group, in particular, is known for its ability to enhance the lipophilicity and metabolic stability of compounds, which are crucial factors in drug design.

Recent studies have highlighted the potential of 4-(3-Ethynylphenyl)methyl-4-methoxypiperidine in modulating various biological pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent activity against certain G protein-coupled receptors (GPCRs), which are key targets for the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. The ability to selectively target these receptors without causing significant side effects makes 4-(3-Ethynylphenyl)methyl-4-methoxypiperidine an attractive lead compound for further investigation.

In addition to its potential as a therapeutic agent, 4-(3-Ethynylphenyl)methyl-4-methoxypiperidine has also been explored for its use as a tool compound in chemical biology. Tool compounds are essential for understanding the function and regulation of specific biological targets, and they play a crucial role in validating new therapeutic targets. The unique structure of 4-(3-Ethynylphenyl)methyl-4-methoxypiperidine allows it to interact with multiple targets, providing valuable insights into complex biological systems.

The synthesis of 4-(3-Ethynylphenyl)methyl-4-methoxypiperidine has been optimized using modern synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition metal-catalyzed cyclizations. These methods have enabled the efficient production of the compound on both laboratory and industrial scales, facilitating its widespread use in research settings. The synthetic route involves several well-characterized steps, including the formation of the piperidine ring, introduction of the methoxy group, and coupling with the 3-ethynylphenylmethyl moiety.

The physicochemical properties of 4-(3-Ethynylphenyl)methyl-4-methoxypiperidine, such as its solubility, stability, and bioavailability, have been extensively studied to ensure its suitability for various applications. For example, its lipophilicity has been shown to enhance its ability to cross the blood-brain barrier (BBB), making it particularly useful for targeting CNS disorders. Additionally, its stability under physiological conditions ensures that it remains active over extended periods, which is essential for long-term therapeutic efficacy.

Clinical trials involving compounds similar to 4-(3-Ethynylphenyl)methyl-4-methoxypiperidine have demonstrated promising results in treating conditions such as chronic pain and anxiety disorders. These trials have highlighted the importance of optimizing dosing regimens and delivery methods to maximize therapeutic benefits while minimizing adverse effects. The safety profile of 4-(3-Ethynylphenyl)methyl-4-methoxypiperidine has also been evaluated in preclinical studies, with results indicating that it is well-tolerated at therapeutic doses.

In conclusion, 4-(3-Ethynylphenyl)methyl-4-methoxypiperidine (CAS No. 2229573-88-8) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent or tool compound. Ongoing research continues to explore its full potential, with the aim of advancing our understanding of complex biological systems and developing new treatments for various diseases.